Cas no 93923-84-3 (H-His-oet 2hcl)

• Product Name: H-His-oet 2hcl
• CAS No: 93923-84-3
• MF: C₈H₁₅Cl₂N₃O₂
• MW: 256.129599809647
• MDL: MFCD00050627
• CID: 816886
• Update Time: 2025-07-02

H-His-oet 2hcl Chemical and Physical Properties

Names and Identifiers

• L-Histidine, ethylester, hydrochloride (1:2)
• ethyl (2S)-2-amino-3-(1H-imidazol-5-yl)propanoate,dihydrochloride
• H-HIS-OET · 2 HCL
• H-His-oet 2hcl

• MDL： MFCD00050627
• Inchi： 1S/C8H13N3O2.2ClH/c1-2-13-8(12)7(9)3-6-4-10-5-11-6;;/h4-5,7H,2-3,9H2,1H3,(H,10,11);2*1H/t7-;;/m0../s1
• InChI Key： XAWDMXNJDWMHCN-KLXURFKVSA-N
• SMILES： Cl.Cl.O(CC)C([C@H](CC1=CN=CN1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-His-oet 2hcl

Comprehensive Overview of H-His-OEt 2HCl (CAS No. 93923-84-3): Properties, Applications, and Research Insights

H-His-OEt 2HCl (CAS No. 93923-84-3), also known as Ethyl L-Histidinate dihydrochloride, is a chemically modified derivative of the amino acid histidine. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique properties and versatile applications. The H-His-OEt 2HCl structure features an ethyl ester group, which enhances its solubility and bioavailability compared to free histidine. Researchers frequently explore this compound for its potential in peptide synthesis, drug delivery systems, and as a precursor for bioactive molecules.

One of the key advantages of H-His-OEt 2HCl lies in its role as a building block in peptide synthesis. The ethyl ester modification protects the carboxyl group during solid-phase peptide synthesis (SPPS), enabling efficient coupling reactions. This property makes it invaluable for creating custom peptides used in therapeutics, diagnostics, and biochemical assays. Additionally, the dihydrochloride salt form ensures stability and ease of handling, which is critical for laboratory and industrial-scale applications.

Recent trends in biotechnology and personalized medicine have amplified interest in H-His-OEt 2HCl. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict the compound's interactions with biological targets. Searches for "histidine derivatives in drug design" or "CAS 93923-84-3 applications" reflect growing curiosity about its potential. Moreover, its compatibility with green chemistry principles—such as reduced waste generation—aligns with sustainability goals in pharmaceutical manufacturing.

From a biochemical perspective, H-His-OEt 2HCl is studied for its role in modulating enzyme activity and metal ion chelation. Histidine residues are essential in metalloproteins, and this derivative's ability to mimic natural histidine behavior makes it a valuable tool for enzyme inhibition studies and catalysis research. Its applications extend to nutraceuticals, where it may contribute to formulations aimed at supporting immune function or antioxidant defense.

Quality and purity are paramount when working with H-His-OEt 2HCl. Analytical techniques like HPLC and mass spectrometry are employed to verify its chemical integrity, ensuring reproducibility in research. Suppliers often highlight "high-purity CAS 93923-84-3" as a selling point, addressing the demand for reliable reagents in academia and industry. Proper storage conditions—such as desiccated environments at controlled temperatures—are emphasized to maintain its efficacy over time.

In summary, H-His-OEt 2HCl (CAS No. 93923-84-3) represents a critical reagent at the intersection of chemistry, biology, and medicine. Its adaptability in peptide engineering, alignment with sustainable science, and relevance to cutting-edge drug development underscore its importance. As research continues to uncover new applications, this compound will likely remain a staple in laboratories worldwide, driving innovations that address global health challenges.